Cas no 1707571-54-7 (2-Dimethylamino-5-ethanesulfonyl-3H-pyrimidin-4-one)

• Product Name: 2-Dimethylamino-5-ethanesulfonyl-3H-pyrimidin-4-one
• CAS No: 1707571-54-7
• MF: C₈H₁₃N₃O₃S
• MW: 231.27212023735
• CID: 5181443
• Update Time: 2025-10-28

2-Dimethylamino-5-ethanesulfonyl-3H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Dimethylamino-5-ethanesulfonyl-3H-pyrimidin-4-one

• Inchi： 1S/C8H13N3O3S/c1-4-15(13,14)6-5-9-8(11(2)3)10-7(6)12/h5H,4H2,1-3H3,(H,9,10,12)
• InChI Key： LHPRZJODKJDKIT-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(S(CC)(=O)=O)C(=O)N1

Additional information on 2-Dimethylamino-5-ethanesulfonyl-3H-pyrimidin-4-one

Comprehensive Overview of 2-Dimethylamino-5-ethanesulfonyl-3H-pyrimidin-4-one (CAS No. 1707571-54-7)

2-Dimethylamino-5-ethanesulfonyl-3H-pyrimidin-4-one (CAS No. 1707571-54-7) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonyl and dimethylamino functional groups, has garnered attention for its versatile applications in drug discovery and molecular biology. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with the growing demand for targeted therapies in precision medicine.

The structural uniqueness of CAS 1707571-54-7 lies in its 3H-pyrimidin-4-one core, which is a common scaffold in many bioactive molecules. The ethanesulfonyl moiety enhances solubility and bioavailability, making it a promising candidate for drug formulation. Recent studies highlight its potential in addressing oxidative stress-related disorders, a hot topic in neurodegenerative and metabolic disease research. This aligns with trending searches like "pyrimidine-based therapeutics" and "sulfonyl compounds in medicine," reflecting broader scientific interest.

From a synthetic chemistry perspective, 2-Dimethylamino-5-ethanesulfonyl-3H-pyrimidin-4-one serves as a valuable intermediate. Its dimethylamino group facilitates nucleophilic reactions, while the sulfonyl component offers stability under physiological conditions. These properties are critical for developing small-molecule inhibitors, a trending area in oncology and immunology research. Notably, its compatibility with click chemistry protocols makes it suitable for proteomics and high-throughput screening applications.

In the context of green chemistry, this compound’s efficient synthesis routes—often involving catalytic amination or microwave-assisted reactions—resonate with industry efforts to reduce environmental impact. Such methodologies are frequently searched alongside terms like "sustainable drug synthesis" and "eco-friendly chemical processes." Additionally, its potential role in epigenetic modulation ties into the rising focus on gene expression therapies, a dominant theme in 2024’s biomedical landscape.

Analytical characterization of CAS 1707571-54-7 typically involves HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. The compound’s stability under varied pH conditions makes it suitable for in vitro and in vivo studies, addressing common queries about "pyrimidine stability in biological systems." Furthermore, its ligand-protein interaction potential is being explored via molecular docking simulations, a technique widely discussed in computational chemistry forums.

As the scientific community prioritizes multi-target drug design, 2-Dimethylamino-5-ethanesulfonyl-3H-pyrimidin-4-one offers a modular framework for structural optimization. Its relevance extends to antibacterial and antiviral research, particularly in light of global health challenges. Searches for "broad-spectrum antiviral agents" and "resistance-modifying compounds" underscore its timeliness. Collaborative studies between academia and industry continue to uncover new dimensions of this molecule’s utility.

In summary, 1707571-54-7 represents a convergence of synthetic accessibility, biochemical relevance, and therapeutic promise. Its alignment with cutting-edge research trends—from AI-driven drug discovery to personalized medicine—ensures sustained interest. For researchers seeking pyrimidine scaffolds or sulfonamide analogs, this compound stands as a compelling subject for innovation and exploration.